Cas no 1252665-80-7 (3,3',5'-Trichloropropiophenone)

• Product Name: 3,3',5'-Trichloropropiophenone
• CAS No: 1252665-80-7
• MF: C₉H₇Cl₃O
• MW: 237.510279893875
• CID: 4938383
• Update Time: 2025-06-09

3,3',5'-Trichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3,3',5'-Trichloropropiophenone

• Inchi： 1S/C9H7Cl3O/c10-2-1-9(13)6-3-7(11)5-8(12)4-6/h3-5H,1-2H2
• InChI Key： KWAXCZYXTRSTGB-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 235.956248 g/mol
• Monoisotopic Mass: 235.956248 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 237.5

Additional information on 3,3',5'-Trichloropropiophenone

3,3',5'-Trichloropropiophenone (CAS No. 1252665-80-7): A Comprehensive Overview

3,3',5'-Trichloropropiophenone is a highly specialized organic compound with the CAS registry number 1252665-80-7. This compound belongs to the class of aromatic ketones, characterized by its unique structure that combines a propiophenone backbone with trichloro substitution patterns at specific positions on the aromatic ring. The compound has garnered significant attention in recent years due to its versatile applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science.

The synthesis of 3,3',5'-Trichloropropiophenone involves a multi-step process that typically begins with the chlorination of a suitable aromatic precursor followed by selective oxidation to introduce the ketone group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of its production. Researchers have also explored alternative routes using microwave-assisted techniques, which have shown promise in improving reaction yields and selectivity.

One of the most notable applications of 3,3',5'-Trichloropropiophenone is in the field of pharmaceutical intermediates. Its structure serves as a valuable building block for constructing complex molecules with potential therapeutic properties. For instance, studies have demonstrated its utility in the synthesis of antimicrobial agents and anti-inflammatory drugs, where the trichloro substitution pattern plays a critical role in modulating biological activity.

In addition to its pharmaceutical applications, 3,3',5'-Trichloropropiophenone has found significant use in agrochemicals, particularly as an intermediate in the development of herbicides and insecticides. Its ability to interact with specific biochemical pathways makes it an attractive candidate for designing compounds with enhanced efficacy and reduced environmental impact.

Recent research has also highlighted the potential of 3,3',5'-Trichloropropiophenone in the realm of advanced materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of novel semiconducting materials and optoelectronic devices.

From an environmental perspective, understanding the fate and transport of 3,3',5'-Trichloropropiophenone in natural systems is crucial for assessing its potential ecological impact. Studies have shown that its persistence in aquatic environments can vary depending on factors such as pH levels and microbial activity. Efforts are underway to develop bioremediation strategies that can effectively degrade this compound in contaminated sites.

In conclusion, 3,3',5'-Trichloropropiophenone (CAS No. 1252665-80-7) stands out as a versatile and valuable compound with a wide range of applications across multiple industries. Its continued exploration and optimization will undoubtedly contribute to further advancements in science and technology.